Cas no 2034573-47-0 (ethyl 2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate)

• Product Name: ethyl 2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate
• CAS No: 2034573-47-0
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6383375
• PubChem ID: 119099118
• Update Time: 2024-01-10

ethyl 2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate
• ethyl 2-methyl-3-oxo-5,6,7,8-tetrahydrocinnoline-6-carboxylate
• F1907-2418
• 2034573-47-0
• AKOS026679490

• Inchi： 1S/C12H16N2O3/c1-3-17-12(16)8-4-5-10-9(6-8)7-11(15)14(2)13-10/h7-8H,3-6H2,1-2H3
• InChI Key： QEXJWVTXRRBOBV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2=CC(N(C)N=C2CC1)=O)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59Ų